10.1039/C1RA00530H | Mixed pentafluorophenyl and o-fluorophenyl esters of aliphatic dicarboxylic acids: efficient tools for peptide and protein conjugation†

Mixed pentafluorophenyl and o-fluorophenyl esters of aliphatic dicarboxylic acids: efficient tools for peptide and protein conjugation†

RSC Advances Pub Date: 2011-11-29 DOI: 10.1039/C1RA00530H

Abstract

An efficient methodology for the heteroconjugation of biomolecules with exposed free amino groups has been developed. Mixed pentafluorophenyl and o-fluorophenyl esters of aliphatic dicarboxylic acids with aliphatic chains of varying sizes have been prepared and used to conjugate a 42-residue polypeptides with short model peptides as well as a model dodecapeptide with the antigenic determinant of type B blood, a carbohydrate derivative, to form a glycopeptide. The concept is based on the difference in reactivity towards primary amino groups between phenyl esters with leaving groups of unlike pK_a. The reactivities of several pentafluorophenyl and o-fluorophenyl esters towards amino groups were carefully determined under reaction conditions to identify leaving group combinations that would provide optimal differences in reactivity for maximum yields of heteroconjugate formation while keeping the reasonable reaction times. Pentafluorophenyl esters react faster with an amino group and require a weaker base, while an o-fluorophenyl ester requires a stronger base and longer reaction time. The method described is economic, quick and gives complete control over the conjugation reaction. The size of the spacer is conveniently varied by selection of the appropriate aliphatic dicarboxylic acid. While the presented examples describe conjugation reactions of polypeptides with a maximum of 42 residues it is envisioned that the bifunctional linkers reported here will find their most important applications in the heteroconjugation of proteins using lysine side chains, a reaction for which currently few alternatives exist, if access to spacers of variable size is required.

Share View Original Text

Recommended Literature

[1] Can percolation theory explain the gelation behavior of diblock copolymer worms?† Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. ArmesChem. Sci., 2018,9, 7138-7144 10.1039/C8SC02406E
[2] Battery/supercapacitor hybrid via non-covalent functionalization of graphene macro-assemblies† P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. BienerJ. Mater. Chem. A, 2014,2, 17764-17770 10.1039/C4TA03605K
[3] Branched-chain amino acids, especially of leucine and valine, mediate the protein restricted response in a piglet model† Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun LiFood Funct., 2020,11, 1304-1311 10.1039/C9FO01757G
[4] Cellulose-based spreadable new thixo gels: synthesis and their characterization† Naresh D. SanandiyaRSC Adv., 2016,6, 92953-92961 10.1039/C6RA19264E
[5] Carbon dots with red emission as a fluorescent and colorimeteric dual-readout probe for the detection of chromium(vi) and cysteine and its logic gate operation† Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan DongJ. Mater. Chem. B, 2018,6, 6099-6107 10.1039/C8TB01580E
[6] Characterization and validation of sampling and analytical methods for mycotoxins in workplace air Danièle Jargot,Sandrine MelinEnviron. Sci.: Processes Impacts, 2013,15, 633-644 10.1039/C2EM30566F
[7] Bromination and increasing the molecular conjugation length of the non-fullerene small-molecule acceptor based on benzotriazole for efficient organic photovoltaics† Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping ZouRSC Adv., 2021,11, 13571-13578 10.1039/D1RA01348C
[8] Ce6-Conjugated and polydopamine-coated gold nanostars with enhanced photoacoustic imaging and photothermal/photodynamic therapy to inhibit lung metastasis of breast cancer† Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong ZengNanoscale, 2020,12, 22173-22184 10.1039/D0NR05386D
[9] C4–H indole functionalisation: precedent and prospects Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. PilarskiChem. Sci., 2018,9, 4203-4216 10.1039/C7SC05336C
[10] Band structures of graphene nanoscrolls and their dispersion relation near the Fermi point Mohsen Khaledian,Razali Ismail,Elnaz AkbariRSC Adv., 2016,6, 38753-38760 10.1039/C5RA27789B

Mixed pentafluorophenyl and o-fluorophenyl esters of aliphatic dicarboxylic acids: efficient tools for peptide and protein conjugation†

Abstract

Recommended Literature

Journal Name：RSC Advances

research_products